Cas no 1944-63-4 (1,5-Dioxo-7aβ-methyl-3aα-hexahydroindane-4α-propionic Acid)

• Product Name: 1,5-Dioxo-7aβ-methyl-3aα-hexahydroindane-4α-propionic Acid
• CAS No: 1944-63-4
• Molecular Formula: C₁₃H₁₈O₄
• Molecular Weight: 238.27962
• CID: 118232
• PubChem ID: 11770512

1,5-Dioxo-7aβ-methyl-3aα-hexahydroindane-4α-propionic Acid Properties

Names and Identifiers

• 1H-Indene-4-propanoicacid, octahydro-7a-methyl-1,5-dioxo-, (3aS,4S,7aS)-
• 3-[(3AS,4S,7AS)-7A-METHYL-1,5-DIOXOOCTAHYDRO-1H-INDEN-4-YL]PROPIONIC ACID
• 1,5-Dioxo-7aβ-Methyl-3aα-hexahydroindane-4α-propionic Acid
• 3-[(3aS,4S,7aS)-7a-methyl-1,5-dioxo-2,3,3a,4,6,7-hexahydroinden-4-yl]propanoic acid
• 3-[(7aS)-7a-methyl-1,5-dioxo-2,3,3a,4,6,7-hexahydroinden-4-yl]propanoic acid
• 9,17-Dioxo-1,2,3,4,10,19-hexanorandrostan-5-oic acid
• C20199
• 1944-63-4
• CHEBI:63741
• Q27132766
• 3-[(3aS,4S,7aS)-7a-methyl-1,5-dioxooctahydro-1H-inden-4-yl]propanoic acid
• DOHNAA
• DTXSID20472225
• 1,5-Dioxo-7abeta-methyl-3aalpha-hexahydroindane-4alpha-propionic Acid

• InChIKey： PCCFNLPWOFTZPJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18O4/c1-13-7-6-10(14)8(2-5-12(16)17)9(13)3-4-11(13)15/h8-9H,2-7H2,1H3,(H,16,17)
• SMILES： CC12C(=O)CCC1C(CCC(O)=O)C(=O)CC2

Computed Properties

• Exact Mass: 238.12054
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 238.12050905g/mol
• Heavy Atom Count: 17
• Complexity: 374
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.44
• Boiling Point: 430.8±30.0 °C at 760 mmHg
• Melting Point: No date available
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 228.5±21.1 °C
• Color/Form: No date available
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids